Cas no 1428252-93-0 (5,6-dichloro-N-methylpyrimidin-4-amine)

• Product Name: 5,6-dichloro-N-methylpyrimidin-4-amine
• CAS No: 1428252-93-0
• MF: C₅H₅Cl₂N₃
• MW: 178.019298315048
• MDL: MFCD27986616
• CID: 4604033
• PubChem ID: 89442776
• Update Time: 2025-10-29

5,6-dichloro-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-N-methyl-4-Pyrimidinamine
• 5,6-dichloro-N-methylpyrimidin-4-amine
• 4-Pyrimidinamine, 5,6-dichloro-N-methyl-
• D71962
• CS-15808
• DB-118222
• EN300-2963053
• NYGCWOGKTHMRHM-UHFFFAOYSA-N
• 1428252-93-0
• CS-0045999
• AKOS037651067
• SCHEMBL14782611

• MDL： MFCD27986616
• Inchi： 1S/C5H5Cl2N3/c1-8-5-3(6)4(7)9-2-10-5/h2H,1H3,(H,8,9,10)
• InChI Key： NYGCWOGKTHMRHM-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CN=C1NC)Cl

Computed Properties

• Exact Mass: 176.9860526g/mol
• Monoisotopic Mass: 176.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.8

Additional information on 5,6-dichloro-N-methylpyrimidin-4-amine

5,6-Dichloro-N-Methylpyrimidin-4-Amine: A Comprehensive Overview

The compound 5,6-dichloro-N-methylpyrimidin-4-amine (CAS No. 1428252-93-0) is a synthetic organic compound belonging to the pyrimidine class of heterocyclic compounds. Pyrimidines are a family of six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3, and they play a crucial role in various biological processes, including DNA synthesis and signal transduction. The 5,6-dichloro-N-methylpyrimidin-4-amine derivative is particularly interesting due to its unique substitution pattern and potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, especially as potential leads for anti-cancer agents. The 5,6-dichloro-N-methylpyrimidin-4-amine structure has been shown to exhibit significant biological activity in preclinical models, making it a promising candidate for further exploration in oncology research. Researchers have demonstrated that this compound can modulate key signaling pathways involved in cancer cell proliferation and apoptosis, suggesting its potential as a targeted therapy.

In addition to its pharmacological applications, 5,6-dichloro-N-methylpyrimidin-4-amine has also garnered attention in the field of materials science. Its rigid aromatic structure and functional substituents make it a suitable candidate for the development of advanced materials with tailored electronic properties. For instance, recent investigations have explored its use as a building block for constructing two-dimensional covalent organic frameworks (COFs), which hold promise for applications in gas storage and catalysis.

The synthesis of 5,6-dichloro-N-methylpyrimidin-4-amine typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. The introduction of chlorine atoms at positions 5 and 6 is critical for achieving the desired biological activity and stability of the compound. Moreover, the methyl group at position N enhances the compound's lipophilicity, which is essential for its absorption and bioavailability when used as a drug candidate.

From an environmental perspective, understanding the fate and transport of 5,6-dichloro-N-methylpyrimidin-4-amine in natural systems is crucial for assessing its potential ecological risks. Recent studies have employed computational modeling techniques to predict its behavior in aquatic environments, revealing that it has moderate persistence under certain conditions. These findings underscore the importance of responsible handling and disposal practices during its production and use.

In conclusion, 5,6-dichloro-N-methylpyrimidin-4-amine (CAS No. 1428252-93-0) is a versatile compound with significant potential across multiple scientific domains. Its unique chemical properties make it an attractive target for both medicinal chemists and materials scientists alike. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing both therapeutic development and materials innovation.